![molecular formula C26H21ClN2O3S B5001325 N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide](/img/structure/B5001325.png)
N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide
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Overview
Description
N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been synthesized for its potential use in scientific research applications. This compound is of interest due to its unique chemical structure and potential biological activity. In
Mechanism of Action
The mechanism of action of N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or pathways involved in disease processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide in lab experiments is its potential as a therapeutic agent. This compound has been shown to have potential as a treatment for various diseases, making it a valuable tool for researchers. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential uses.
Future Directions
There are several future directions for research on N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide. One direction is to further explore its mechanism of action and potential therapeutic uses. Another direction is to investigate its potential as a drug discovery tool. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound. Finally, future studies could investigate the potential for this compound to be used in combination with other therapeutic agents to enhance their effectiveness.
Synthesis Methods
The synthesis of N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide involves a series of chemical reactions. The starting materials are biphenyl-2-ylamine and 4-chloro-3-nitrobenzenesulfonyl chloride. The reaction is carried out under specific conditions, including the use of a catalyst and a solvent. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-2-biphenylyl-4-chloro-3-{[(2-methylphenyl)amino]sulfonyl}benzamide has potential applications in scientific research, particularly in the field of pharmacology. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. It has also been studied for its potential use in drug discovery and development.
properties
IUPAC Name |
4-chloro-3-[(2-methylphenyl)sulfamoyl]-N-(2-phenylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21ClN2O3S/c1-18-9-5-7-13-23(18)29-33(31,32)25-17-20(15-16-22(25)27)26(30)28-24-14-8-6-12-21(24)19-10-3-2-4-11-19/h2-17,29H,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAXOJMNNMNTKDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3C4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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